Cas no 2361656-43-9 (3-1-(prop-2-enoyl)pyrrolidin-3-yl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-1-(prop-2-enoyl)pyrrolidin-3-yl-3,4-dihydroquinazolin-4-one
• CAS No: 2361656-43-9
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 6302563
• PubChem ID: 139017817
• Update Time: 2025-07-01

3-1-(prop-2-enoyl)pyrrolidin-3-yl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-1-(prop-2-enoyl)pyrrolidin-3-yl-3,4-dihydroquinazolin-4-one
• Z3253678791
• 3-[1-(prop-2-enoyl)pyrrolidin-3-yl]-3,4-dihydroquinazolin-4-one
• 3-(1-Prop-2-enoylpyrrolidin-3-yl)quinazolin-4-one
• 3-(1-Acryloylpyrrolidin-3-yl)quinazolin-4(3H)-one
• EN300-26606570
• 2361656-43-9

• Inchi： 1S/C15H15N3O2/c1-2-14(19)17-8-7-11(9-17)18-10-16-13-6-4-3-5-12(13)15(18)20/h2-6,10-11H,1,7-9H2
• InChI Key： PJUGZPBDHDHUMB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=CN1C1CN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 269.116426730g/mol
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53Ų

Additional information on 3-1-(prop-2-enoyl)pyrrolidin-3-yl-3,4-dihydroquinazolin-4-one

3-1-(Prop-2-enoyl)pyrrolidin-3-yl-3,4-dihydroquinazolin-4-one (CAS No. 2361656-43-9)

The compound 3-1-(Prop-2-enoyl)pyrrolidin-3-yl-3,4-dihydroquinazolin-4-one, identified by the CAS registry number 2361656-43-9, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and potential uses.

The molecular structure of 3,4-dihydroquinazolin derivatives, including the compound in question, is characterized by a bicyclic framework that combines a pyrrolidine ring with a quinazoline moiety. This structural arrangement imparts unique electronic and steric properties, making it an attractive candidate for exploring biological activities. Recent studies have demonstrated that such compounds exhibit potent inhibitory effects against various enzymes, including kinases and proteases, which are critical targets in the development of anti-cancer and anti-inflammatory agents.

One of the most notable aspects of CAS No. 2361656-43-9 is its versatility in synthetic chemistry. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to efficiently construct this compound. These methods not only enhance the yield but also reduce reaction times, making large-scale production more feasible. Moreover, the integration of computational tools like molecular docking and quantum mechanics has provided deeper insights into the compound's interaction with biological targets.

In terms of pharmacological applications, recent investigations have highlighted the potential of propenoyl-pyrrolidine derivatives as modulators of cellular signaling pathways. For instance, studies published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated that these compounds can effectively inhibit key enzymes involved in cancer progression. Additionally, their ability to penetrate cellular membranes efficiently suggests promising therapeutic potential in treating chronic diseases.

Beyond pharmacology, the compound's structural uniqueness also lends itself to applications in materials science. Its rigid bicyclic framework can serve as a building block for constructing advanced materials with tailored optical and electronic properties. For example, researchers have explored its use in designing novel sensors and organic semiconductors, which could revolutionize fields such as electronics and environmental monitoring.

In conclusion, the compound 3-1-(Prop-2-enoyl)pyrrolidin-3-yl-3,4-dihydroquinazolin-4-one (CAS No. 2361656-43-9) represents a fascinating intersection of organic synthesis, pharmacology, and materials science. With ongoing research uncovering new dimensions of its utility, this compound is poised to play a pivotal role in advancing both therapeutic interventions and technological innovations.